Cas no 1804528-64-0 (3-Cyano-4-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 3-Cyano-4-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804528-64-0
• MF: C₇H₄F₃N₃O₃S
• MW: 267.185170173645
• CID: 4801454
• Update Time: 2025-05-19

3-Cyano-4-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H4F3N3O3S/c8-7(9,10)16-5-1-2-13-6(4(5)3-11)17(12,14)15/h1-2H,(H2,12,14,15)
• InChI Key： CHRDDRHMNZFCPY-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=C(C=CN=1)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 0.6
• Topological Polar Surface Area: 114

Additional information on 3-Cyano-4-(trifluoromethoxy)pyridine-2-sulfonamide

Comprehensive Overview of 3-Cyano-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804528-64-0)

3-Cyano-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804528-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, trifluoromethoxy moiety, and sulfonamide functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

The compound's trifluoromethoxy group enhances its lipophilicity and metabolic stability, a property highly sought after in modern medicinal chemistry. This characteristic aligns with the growing demand for fluorinated compounds in pharmaceuticals, as evidenced by the rise in FDA-approved drugs containing fluorine atoms. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing current trends in precision medicine and personalized therapies.

In agrochemical applications, 3-Cyano-4-(trifluoromethoxy)pyridine-2-sulfonamide serves as a key precursor for herbicides and pesticides with improved environmental profiles. Its sulfonamide group contributes to selective action against target pests while minimizing off-target effects, a critical consideration in sustainable agriculture. Industry reports indicate a surge in patents involving similar pyridine sulfonamide derivatives, reflecting their commercial relevance in crop protection solutions.

Synthetic routes to this compound often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, topics frequently searched in academic databases. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with particular attention to the 19F NMR signal from the trifluoromethoxy group. These technical aspects resonate with researchers investigating structure-activity relationships (SAR) in heterocyclic chemistry.

The compound's stability under physiological conditions has prompted investigations into its ADME properties (absorption, distribution, metabolism, excretion), a hot topic in preclinical drug development. Computational chemistry studies utilizing molecular docking simulations suggest potential interactions with biological targets involved in oxidative stress pathways, connecting to contemporary research on antioxidant therapies.

From a commercial perspective, 1804528-64-0 is classified as a high-value fine chemical, with suppliers emphasizing its >98% purity for research applications. Market analyses show increasing demand for such multifunctional heterocycles in contract research organizations (CROs) and academic laboratories. Regulatory databases confirm its compliance with major chemical inventories (TSCA, REACH), ensuring global accessibility for scientific applications.

Emerging applications include its use in fluorescent probes for bioimaging, leveraging the pyridine core's photophysical properties. This aligns with the nanotechnology boom and the search for small-molecule biosensors. Recent publications also explore its derivatization into metal-organic frameworks (MOFs) for catalytic applications, tapping into the green chemistry movement.

Safety data sheets recommend standard laboratory precautions when handling this compound, with particular attention to powder dispersion during weighing procedures. Proper personal protective equipment (PPE) including nitrile gloves and safety goggles is advised, reflecting general best practices for laboratory chemical management.

Future research directions may explore its chiral derivatives for asymmetric synthesis or incorporation into bioconjugates for targeted drug delivery. The compound's modular structure allows for diverse structure-activity relationship (SAR) studies, maintaining its relevance in hit-to-lead optimization workflows. These prospects position 3-Cyano-4-(trifluoromethoxy)pyridine-2-sulfonamide as a continuing focus of innovation in chemical biology and materials science.